![molecular formula C3H4N2O B086289 Isoxazol-5-amine CAS No. 14678-05-8](/img/structure/B86289.png)
Isoxazol-5-amine
Overview
Description
Isoxazol-5-amine is a five-membered heterocyclic compound with the molecular formula C3H4N2O and an average mass of 84.077 Da . It is also known by other names such as 5-AminoIsoxazole, 1,2-Oxazol-5-amine, and 5-Isoxazolamine .
Synthesis Analysis
The synthesis of isoxazoles, including Isoxazol-5-amine, often involves the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents . A specific method for the synthesis of 3-amino-5-methylisoxazole involves the use of hydroxylamine hydrochloride, potassium carbonate, and 2-methyltetrahydrofuran .Molecular Structure Analysis
The structure of Isoxazol-5-amine consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The presence of the labile N–O bond in the isoxazole ring allows for various transformations .Chemical Reactions Analysis
Isoxazoles, including Isoxazol-5-amine, can undergo a variety of chemical reactions. For example, the reaction of enamines with isoxazol-5-ones unsubstituted at the 4-position results in the formation of 4-alkenylisoxazol-5-olate salts .Physical And Chemical Properties Analysis
Isoxazol-5-amine has a density of 1.2±0.1 g/cm3, a boiling point of 234.7±13.0 °C at 760 mmHg, and a flash point of 95.7±19.8 °C . It also has a melting point of 75-77 °C .Scientific Research Applications
Medicinal Chemistry
Isoxazoles, including Isoxazol-5-amine, are biologically active compounds used in medicinal chemistry . They possess various types of biological activity such as antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, and antidiabetic . Among the 100 cyclic systems that are most often found in small molecule drugs, isoxazole occupies the 33rd place .
Acetylcholinesterase Inhibitors
Isoxazoles have been evaluated as acetylcholinesterase inhibitors, which is a common treatment for early stages of Alzheimer’s disease . The most potent compound in the series exhibited a moderate inhibitory activity .
Synthesis of Trisubstituted Isoxazoles
The reaction of substituted ketonitriles with hydroxylamine can lead to the formation of 3- and/or 5-aminoisoxazoles . This reaction has been tested on a wide range of substrates and exemplifies an effective method for the synthesis of trisubstituted isoxazoles, which are difficult to access by other methods .
Synthesis of Carbonyl Compounds
The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations . This makes isoxazoles, including Isoxazol-5-amine, especially synthetically useful .
Cell Analysis Methods
Isoxazol-5-amine has applications in cell analysis methods . However, the specific details of these applications are not provided in the source.
Cell and Gene Therapy Solutions
Isoxazol-5-amine is also used in cell and gene therapy solutions . The specific details of these applications are not provided in the source.
Mechanism of Action
Target of Action
It is known that the isoxazole moiety is widely used in drug discovery research and has been found in many drugs such as sulfamethoxazole, which acts as an antibiotic, and muscimol, which acts as a gabaa receptor agonist .
Mode of Action
It is known that the substitution of various groups on the isoxazole ring imparts different biological activities . The interaction of Isoxazol-5-amine with its targets would likely result in changes at the molecular level, influencing the biological activity of the compound.
Biochemical Pathways
Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts . Most synthetic methods employ Cu(I) or Ru(II) as catalysts for (3 + 2) cycloaddition reaction
Result of Action
Functionalized isoxazole scaffolds show different biological activities such as anticancer, as potential hdac inhibitors, antioxidant, antibacterial, and antimicrobial activity .
Safety and Hazards
Future Directions
Isoxazoles, including Isoxazol-5-amine, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . The development of eco-friendly synthetic strategies and metal-free synthetic routes for the synthesis of isoxazoles is a current trend in research .
properties
IUPAC Name |
1,2-oxazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4N2O/c4-3-1-2-5-6-3/h1-2H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXWZYXUKABJAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2074532 | |
Record name | 5-Isoxazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
84.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Isoxazol-5-amine | |
CAS RN |
14678-05-8 | |
Record name | 5-Isoxazolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14678-05-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isoxazol-5-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014678058 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Isoxazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Isoxazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.186 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: One efficient approach leverages a formal [3+2] cycloaddition reaction between ynamides and unprotected isoxazol-5-amines. This method, catalyzed by silver trifluoromethanesulfonate (AgNTf2), proceeds efficiently under mild conditions (open flask) and delivers diverse 5-amino-1H-pyrrole-3-carboxamide derivatives in high yields, often exceeding 90% []. The proposed mechanism involves the formation of an unusual α-imino silver carbene intermediate, followed by cyclization and isomerization to construct the desired pyrrole-3-carboxamide scaffold.
A: Yes, isoxazol-5-amines serve as versatile building blocks for constructing diverse heterocyclic frameworks. For example, reacting 3-acyl-2H-chromen-2-ones with isoxazol-5-amine in acetic acid leads to the formation of chromeno[4,3‐d]isoxazolo[5,4‐b]pyridin‐6‐one derivatives []. This method provides access to a valuable class of compounds with potential biological activities.
A: Isoxazol-5-amine derivatives readily coordinate with metal ions, forming complexes with intriguing properties. For instance, reacting 8-(4-chlorophenyl)-3-alkyl-3H-imidazo[4′,5′:3,4]benzo[1,2-c]isoxazol-5-amine with aldehydes like p-methoxybenzaldehyde or p-nitrobenzaldehyde yields novel fluorescent Schiff base ligands. These ligands, upon reaction with palladium(II) ions, generate new palladium complexes []. Similarly, reacting a related imidazo[4′,5′:3,4]benzo[1,2-c]isoxazol-5-amine derivative with zinc(II) ions forms zinc complexes, exhibiting potent antibacterial properties [].
A: Researchers have explored the Structure-Activity Relationship (SAR) of isoxazol-5-amine derivatives, particularly their potential as cyclooxygenase-2 (COX-2) inhibitors. Derivatives synthesized from aspirin, diflunisal, and ketoprofen by incorporating various isoxazol-5-amine moieties showed promising anti-inflammatory activities []. These findings highlight the potential of modifying isoxazol-5-amine structures to tune their biological properties. Further investigations into SAR can facilitate the development of more potent and selective therapeutic agents.
A: Various spectroscopic methods are routinely used to characterize isoxazol-5-amine derivatives. Infrared (IR) spectroscopy provides insights into the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy, both 1H-NMR and 13C-NMR, helps elucidate the compound's structure by providing information about the types and environments of hydrogen and carbon atoms, respectively []. Mass spectrometry (MS) techniques, such as EI-MS, are used to determine the molecular weight and fragmentation patterns of the compound, further aiding in structural confirmation []. Additionally, UV-Vis spectroscopy helps analyze the compound's absorption characteristics, particularly useful when investigating the optical properties of metal complexes [, ].
A: Yes, single-crystal X-ray diffraction studies have provided detailed structural information on isoxazol-5-amine derivatives. For example, the crystal structure of 3,4-Dimethyl-N-(2,4,5-trimethoxybenzylidene)-1,2-isoxazol-5-amine has been reported [, ]. This type of analysis reveals the compound's three-dimensional arrangement of atoms, bond lengths, bond angles, and other crucial structural parameters.
A: Yes, density functional theory (DFT) calculations have proven valuable in studying isoxazol-5-amine derivatives, particularly for optimizing geometries, assigning IR bands, and predicting NMR chemical shifts of metal complexes [, ]. These computational studies provide a theoretical understanding of the molecular properties and behavior of these compounds, complementing experimental findings and guiding further research.
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